Cas no 1881295-79-9 (Tert-butyl N-(3-bromophenyl)-N-propylcarbamate)

• Product Name: Tert-butyl N-(3-bromophenyl)-N-propylcarbamate
• CAS No: 1881295-79-9
• MF: C₁₄H₂₀BrNO₂
• MW: 314.218103408813
• CID: 4626550
• Update Time: 2025-05-20

Tert-butyl N-(3-bromophenyl)-N-propylcarbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL N-(3-BROMOPHENYL)-N-PROPYLCARBAMATE
• Tert-butyl N-(3-bromophenyl)-N-propylcarbamate

• Inchi： 1S/C14H20BrNO2/c1-5-9-16(13(17)18-14(2,3)4)12-8-6-7-11(15)10-12/h6-8,10H,5,9H2,1-4H3
• InChI Key： YEMSWEURQVTORB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N(C(=O)OC(C)(C)C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5

Additional information on Tert-butyl N-(3-bromophenyl)-N-propylcarbamate

Recent Advances in the Study of Tert-butyl N-(3-bromophenyl)-N-propylcarbamate (CAS: 1881295-79-9)

The compound Tert-butyl N-(3-bromophenyl)-N-propylcarbamate (CAS: 1881295-79-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique bromophenyl and propyl substituents, has shown promising potential in various applications, including drug discovery and medicinal chemistry. The latest studies have focused on its synthesis, structural properties, and biological activities, providing valuable insights into its mechanism of action and therapeutic potential.

Recent research has explored the synthetic pathways for Tert-butyl N-(3-bromophenyl)-N-propylcarbamate, with an emphasis on optimizing yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, confirming its structural integrity and purity. These advancements have facilitated its use as a key intermediate in the development of novel pharmaceutical agents.

In the context of biological activity, studies have investigated the compound's interactions with various molecular targets, including enzymes and receptors. Preliminary findings suggest that Tert-butyl N-(3-bromophenyl)-N-propylcarbamate exhibits inhibitory effects on specific enzymatic pathways, making it a candidate for further exploration in the treatment of diseases such as cancer and inflammatory disorders. Additionally, its role in modulating cellular signaling pathways has been highlighted, underscoring its potential as a therapeutic agent.

Further research has delved into the pharmacokinetic and pharmacodynamic properties of the compound. In vitro and in vivo studies have provided data on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for assessing its suitability as a drug candidate. These studies have also identified potential metabolites and their biological activities, offering a comprehensive understanding of the compound's behavior in biological systems.

The safety and toxicity profile of Tert-butyl N-(3-bromophenyl)-N-propylcarbamate have also been a focus of recent investigations. Toxicological assessments, including acute and chronic toxicity studies, have been conducted to evaluate its safety margins. These studies are essential for determining the compound's viability in clinical applications and for guiding future research directions.

In conclusion, the latest research on Tert-butyl N-(3-bromophenyl)-N-propylcarbamate (CAS: 1881295-79-9) highlights its significant potential in pharmaceutical development. Its well-characterized synthesis, promising biological activities, and favorable pharmacokinetic properties position it as a valuable compound for further investigation. Continued research efforts are expected to uncover additional therapeutic applications and optimize its use in drug development.